Cas no 1789970-19-9 (4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid)

• Product Name: 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid
• CAS No: 1789970-19-9
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 5761534
• PubChem ID: 110540362
• Update Time: 2025-06-08

4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-784323
• 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid
• 1789970-19-9

• Inchi： 1S/C13H13N3O2/c17-13(18)9-3-1-8(2-4-9)12-10-7-14-6-5-11(10)15-16-12/h1-4,14H,5-7H2,(H,15,16)(H,17,18)
• InChI Key： INCLGOQQQBJEAN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C2CNCCC=2NN=1)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 78Ų

Additional information on 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid

Research Briefing on 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid (CAS: 1789970-19-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid (CAS: 1789970-19-9) as a promising scaffold for drug discovery. This compound, characterized by its pyrazolo[4,3-c]pyridine core, has garnered significant attention due to its versatile pharmacological properties and potential applications in targeting various disease pathways. The following briefing synthesizes the latest research findings, focusing on the synthesis, biological activity, and therapeutic potential of this compound.

The synthesis of 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed multi-step organic reactions, including cyclization and functional group transformations, to achieve high-efficiency production. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity for further biological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of key biological targets. Notably, it has shown inhibitory activity against specific kinases and receptors implicated in inflammatory and oncogenic pathways. For instance, recent findings indicate that 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid exhibits potent binding affinity to protein kinases involved in cell proliferation, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in preclinical models, where it significantly reduced cytokine production and inflammatory markers.

The therapeutic potential of this compound extends to neurological disorders, with emerging evidence supporting its role in modulating neurotransmitter systems. Preliminary studies suggest that it may act as an allosteric modulator of GABA receptors, offering a novel approach for treating anxiety and epilepsy. These findings are supported by molecular docking simulations, which reveal favorable interactions between the compound and receptor binding sites.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid. Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, with the goal of translating these discoveries into viable therapeutics.

In conclusion, 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzoic acid represents a multifaceted tool in medicinal chemistry, with applications spanning oncology, inflammation, and neurology. Continued research into its mechanisms of action and therapeutic potential is essential for unlocking its full clinical value. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing this compound toward pharmaceutical development.